6-(Ethyl(2-hydroxyethyl)amino)pyrimidine-4-carboxylic acid
Overview
Description
Scientific Research Applications
Anti-inflammatory Applications
Pyrimidine derivatives, including 6-(Ethyl(2-hydroxyethyl)amino)pyrimidine-4-carboxylic acid, have been studied for their anti-inflammatory properties. They are known to inhibit the expression and activities of vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins . This makes them potential candidates for developing new anti-inflammatory drugs with enhanced activities and minimal toxicity.
Antiviral Therapeutics
Compounds containing pyrimidine structures have shown promise in antiviral research. They exhibit activity against viruses such as the Newcastle disease virus, comparable to established antiviral drugs like Ribavirin . Further modification and optimization of these pyrimidine derivatives could lead to the development of new antiviral therapeutics.
Synthesis of Heterocyclic Compounds
The pyrimidine ring is a crucial component in many heterocyclic compounds. The synthesis of 6-(Ethyl(2-hydroxyethyl)amino)pyrimidine-4-carboxylic acid can involve various methods, including oxidative annulation and multicomponent coupling reactions . These synthetic routes are essential for creating a diverse array of functionalized pyrimidines for further pharmaceutical applications.
Enzyme Substrate and Inhibitor Studies
Pyrimidine derivatives can act as substrates or inhibitors for various enzymes. For instance, similar compounds are substrates for the enzyme lathyrine synthase, which is involved in the biosynthesis of non-protein amino acids . Studying these interactions can provide insights into enzyme mechanisms and lead to the discovery of new enzyme inhibitors.
Structure-Activity Relationship (SAR) Analysis
Understanding the SAR of pyrimidine derivatives is crucial for drug design. By analyzing the relationship between the chemical structure of pyrimidines and their pharmacological effects, researchers can identify which modifications enhance or reduce biological activity . This knowledge guides the synthesis of novel analogs with improved efficacy and safety profiles.
Pharmaceutical Reference Standards
Pyrimidine derivatives, including 6-(Ethyl(2-hydroxyethyl)amino)pyrimidine-4-carboxylic acid, are used as reference standards in pharmaceutical testing . These standards are crucial for ensuring the accuracy and reliability of analytical methods used in drug development and quality control.
Mechanism of Action
Target of Action
Pyrimidine derivatives are known to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
It’s worth noting that pyrimidine derivatives often interact with their targets through hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
Pyrimidine derivatives are known to be involved in various biochemical processes, including dna synthesis and cellular metabolism .
Result of Action
Pyrimidine derivatives are known to have various biological activities, including antiviral, anti-inflammatory, and anticancer effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of pyrimidine derivatives .
properties
IUPAC Name |
6-[ethyl(2-hydroxyethyl)amino]pyrimidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O3/c1-2-12(3-4-13)8-5-7(9(14)15)10-6-11-8/h5-6,13H,2-4H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USQGDMYNJBLIME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)C1=NC=NC(=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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